(3-(Benzyloxy)pyridin-4-YL)methanamine
Overview
Description
(3-(Benzyloxy)pyridin-4-YL)methanamine, also known as BPM, is a heterocyclic compound with a wide range of applications in the field of chemistry and biochemistry. It is a versatile building block for many organic reactions, and can be used as a starting material for the synthesis of numerous compounds. BPM is also used in scientific research as an inhibitor of enzymes, a reagent for chemical reactions, and a probe for studying biochemical processes.
Scientific Research Applications
Chemical Synthesis
(3-(Benzyloxy)pyridin-4-yl)methanamine is a valuable building block in organic synthesis. It can be used to construct complex molecules for pharmaceuticals, agrochemicals, and materials science. Its benzyloxy group is a protecting group that can be removed under mild conditions, allowing for further functionalization of the pyridine ring .
Drug Discovery
This compound serves as an intermediate in the synthesis of various pharmacologically active molecules. For instance, it can be used to create ligands for biological targets, such as receptors or enzymes involved in disease pathways. The pyridine moiety is a common feature in drugs due to its ability to engage in hydrogen bonding and π-π interactions .
Material Science
In material science, (3-(Benzyloxy)pyridin-4-yl)methanamine can be utilized to modify surfaces or create new polymers with specific properties. The nitrogen atom in the pyridine ring can act as a coordination site for metal ions, which is useful in creating metal-organic frameworks (MOFs) or other coordination complexes .
Catalysis
The compound can also be used in catalysis. The pyridine nitrogen can coordinate to metals, forming part of a catalytic system. This is particularly useful in catalytic cycles where a temporary bond to a metal center is required during the reaction process .
Biological Studies
As a research chemical, (3-(Benzyloxy)pyridin-4-yl)methanamine can be used in biological studies to probe the function of enzymes or receptors. It can act as a mimic of natural substrates or as a competitive inhibitor, providing insights into the biological mechanism of action .
Analytical Chemistry
In analytical chemistry, this compound can be used as a standard or reagent. Its well-defined structure and properties make it suitable for use in calibration curves or as a reactant in chemical assays to detect or quantify other substances .
Pharmacokinetics
The compound’s role in pharmacokinetics can be explored, particularly in the study of its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for drug development and determining the potential of (3-(Benzyloxy)pyridin-4-yl)methanamine derivatives as therapeutic agents .
Environmental Science
Lastly, (3-(Benzyloxy)pyridin-4-yl)methanamine can be investigated for its environmental impact. Research can be conducted to understand its breakdown products, persistence in the environment, and potential effects on ecosystems .
properties
IUPAC Name |
(3-phenylmethoxypyridin-4-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O/c14-8-12-6-7-15-9-13(12)16-10-11-4-2-1-3-5-11/h1-7,9H,8,10,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSPRNXJIYWXVOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=CN=C2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701279405 |
Source
|
| Record name | 3-(Phenylmethoxy)-4-pyridinemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701279405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(Benzyloxy)pyridin-4-YL)methanamine | |
CAS RN |
1060804-47-8 |
Source
|
| Record name | 3-(Phenylmethoxy)-4-pyridinemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1060804-47-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Phenylmethoxy)-4-pyridinemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701279405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [3-(benzyloxy)pyridin-4-yl]methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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